Cas no 2171592-82-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid
• CAS No: 2171592-82-6
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5993097
• PubChem ID: 165515114
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-fluoro-5-methylphenyl)carbamoyl]propanoic acid
• 2171592-82-6
• EN300-1516905

• Inchi： 1S/C26H23FN2O5/c1-15-10-16(27)12-17(11-15)28-25(32)23(13-24(30)31)29-26(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BBYHRKFHDBICNY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic Acid (CAS No. 2171592-82-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number CAS No. 2171592-82-6, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular structure incorporates several key functional groups, including a fluorenylmethoxycarbonyl moiety and a fluorinated methylphenyl group, which contribute to its distinct chemical and biological characteristics.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, but it also serves as a valuable pharmacophore in medicinal chemistry due to its ability to enhance the solubility and stability of bioactive molecules. In contrast, the fluorinated methylphenyl group introduces fluorine atoms into the aromatic ring, which can significantly influence the metabolic stability, binding affinity, and overall pharmacological profile of a compound. The presence of these features makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate biological processes at the molecular level. Fluorinated aromatic compounds have been shown to exhibit enhanced binding affinity to biological targets, improved metabolic stability, and increased bioavailability. For instance, studies have demonstrated that fluorine substitution can alter the electronic properties of aromatic rings, leading to more potent and selective interactions with enzymes and receptors. This has led to the exploration of fluorinated derivatives as potential therapeutic agents in various disease areas, including cancer, inflammation, and infectious diseases.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group typically involves the reaction of a protected amino acid derivative with fluorene-based reagents under controlled conditions. Subsequent functionalization with the fluorinated methylphenyl group requires additional synthetic steps, such as nucleophilic substitution or cross-coupling reactions, which must be carefully monitored to avoid side products. The final product is then purified through techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

The biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid has been explored in several preclinical studies aimed at understanding its potential therapeutic applications. Initial studies have suggested that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For example, researchers have investigated its interaction with enzymes such as kinases or proteases, which are often implicated in cancer progression or inflammatory responses. The presence of both the fluorenylmethoxycarbonyl and fluorinated methylphenyl groups may contribute to its ability to bind tightly to these targets, potentially leading to more effective therapeutic outcomes.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid. This approach allows for the exploration of a wide range of biological activities and the identification of novel drug candidates with improved efficacy and reduced side effects. Additionally, computational modeling techniques can be employed to predict the binding interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoro-5-methylphenyl)carbamoylpropanoic acid (CAS No. 2171592-82-6) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an interesting candidate for further investigation into various therapeutic applications. As research continues in this area, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative drug discovery efforts.